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Compound of Interest

Compound Name: Neochlorogenic acid methyl ester

Cat. No.: B12387730 Get Quote

This document provides immediate and essential safety, handling, and disposal information for

Neochlorogenic acid methyl ester (CAS No. 123410-65-1). The following guidelines are

crucial for ensuring the safety of researchers, scientists, and drug development professionals in

a laboratory setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Neochlorogenic acid methyl ester is not readily

available, data from the structurally similar compound, Chlorogenic acid, and general principles

of laboratory safety for handling chemical solids should be strictly followed. The compound is

intended for research use only.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Chemical safety goggles

compliant with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection Gloves
Chemically resistant gloves

(e.g., nitrile).

Protective Clothing

A lab coat or other appropriate

protective clothing to prevent

skin exposure.[1]

Respiratory Protection Not generally required

Under normal use conditions

with adequate ventilation,

respiratory protection is not

typically needed.[1] A particle

filter respirator may be

considered if dust formation is

likely.

II. Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[1]

Work should be conducted in a fume hood if there is a risk of aerosolization or dust

formation.

An eyewash station and safety shower should be readily accessible.[2]

2. Handling the Solid Compound:

Before use, allow the container to reach room temperature to avoid moisture condensation.

Carefully weigh the required amount of the solid powder, minimizing dust generation.[1][2]
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Avoid contact with skin, eyes, or clothing.[1]

Avoid ingestion and inhalation.[1]

3. Dissolution:

Neochlorogenic acid methyl ester is soluble in various solvents, including Dimethyl

Sulfoxide (DMSO), Pyridine, Methanol, Ethanol, Chloroform, Dichloromethane, Ethyl

Acetate, and Acetone.[3][4][5]

When dissolving, add the solvent slowly to the solid to prevent splashing.

4. Storage:

Store in a tightly sealed container.

Keep refrigerated at 2-8°C for long-term storage, away from light and moisture.[3]

III. Disposal Plan
1. Waste Collection:

All waste materials, including unused compounds and contaminated consumables (e.g.,

pipette tips, gloves), should be collected in a designated and properly labeled hazardous

waste container.

2. Waste Disposal:

Dispose of chemical waste in accordance with all applicable federal, state, and local

environmental regulations.

Do not release into the environment.[1]

Contaminated clothing and shoes should be discarded or thoroughly cleaned before reuse.

[6]

IV. Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling Neochlorogenic acid
methyl ester in a laboratory setting.
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Collect Waste in Labeled Container

Decontaminate Work Surface

Dispose of Waste per Regulations
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Neochlorogenic acid methyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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